Cas no 88400-08-2 (1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy-)

88400-08-2 structure
Product name:1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy-
1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy-
- 8-hydroxy-1-methoxynon-1-en-3-yn-5-one
- 88400-08-2
- DTXSID50828312
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- Inchi: InChI=1S/C10H14O3/c1-9(11)6-7-10(12)5-3-4-8-13-2/h4,8-9,11H,6-7H2,1-2H3
- InChI Key: HPZZLXKRDGOZRL-UHFFFAOYSA-N
- SMILES: CC(CCC(=O)C#CC=COC)O
Computed Properties
- Exact Mass: 182.094294304g/mol
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 46.5Ų
1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy- Related Literature
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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